Cas no 2679948-51-5 ((3R)-4-(2-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: (3R)-4-(2-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 2679948-51-5
• MF: C₁₄H₁₆BrNO₄
• MW: 342.185143470764
• CID: 5619159
• PubChem ID: 165924738
• Update Time: 2025-11-01

(3R)-4-(2-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679948-51-5
• EN300-28297328
• (3R)-4-(2-bromophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• (3R)-4-(2-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

• Inchi： 1S/C14H16BrNO4/c1-2-7-20-14(19)16-11(9-13(17)18)8-10-5-3-4-6-12(10)15/h2-6,11H,1,7-9H2,(H,16,19)(H,17,18)/t11-/m1/s1
• InChI Key： IWEULKUWRASNNV-LLVKDONJSA-N
• SMILES： BrC1C=CC=CC=1C[C@H](CC(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 341.02627g/mol
• Monoisotopic Mass: 341.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-4-(2-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

Introduction to (3R)-4-(2-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic Acid (CAS No. 2679948-51-5)

(3R)-4-(2-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2679948-51-5, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs.

The molecular structure of (3R)-4-(2-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a bromophenyl moiety at the 4-position and an amino acid derivative at the 3-position suggests potential interactions with biological targets such as enzymes and receptors. These structural features are often exploited in the design of bioactive molecules to enhance binding affinity and selectivity.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target neurological disorders. The compound (3R)-4-(2-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid has been investigated for its potential role in modulating neurotransmitter systems. Preliminary studies indicate that this molecule may interact with specific neurotransmitter receptors, which could make it a viable candidate for treating conditions such as depression, anxiety, and cognitive disorders.

The stereochemistry of the compound, specifically the (3R) configuration, is crucial for its biological activity. Chiral molecules often exhibit different pharmacological profiles depending on their stereochemical orientation, and the (3R) configuration of (3R)-4-(2-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid may be critical for its interaction with biological targets. This aspect has been a focus of interest in synthetic chemistry, where efforts have been made to optimize synthetic routes to produce enantiomerically pure forms of the compound.

The carboxylic acid and ester functionalities in the molecule also play a significant role in its reactivity and potential applications. The ester group can be hydrolyzed under certain conditions to reveal a free carboxylic acid, which can then be further functionalized for various pharmacological purposes. This flexibility makes (3R)-4-(2-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet laboratory experiments. The use of molecular modeling techniques has been particularly useful in understanding how (3R)-4-(2-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid interacts with its intended targets. These computational studies have provided valuable insights into the compound's binding mode and have guided the design of more potent derivatives.

In addition to its potential therapeutic applications, (3R)-4-(2-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid has also been explored for its role in chemical synthesis. The bromophenyl group serves as a handle for further functionalization via cross-coupling reactions, allowing chemists to introduce additional substituents and tailor the molecule's properties for specific applications.

The synthesis of complex molecules like (3R)-4-(2-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid requires careful planning and execution. Multi-step synthetic routes are often employed to construct the desired structure with high yield and purity. Advances in synthetic methodologies have made it possible to produce such compounds more efficiently, reducing costs and improving accessibility for research purposes.

The pharmacokinetic properties of a drug are critical factors that determine its effectiveness in vivo. Studies on the metabolic stability and distribution of (3R)-4-(2-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid have provided insights into how it behaves within the body. Understanding these properties is essential for optimizing dosing regimens and minimizing potential side effects.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. The compound (3R)-4-(2-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid represents an early stage candidate that has shown promise in preclinical studies. Further research is needed to evaluate its safety and efficacy before it can be considered for human use.

The role of interdisciplinary collaboration in drug discovery cannot be overstated. Researchers from various fields, including organic chemistry, biochemistry, pharmacology, and computational science, must work together to bring new therapeutic agents to fruition. The investigation of compounds like (3R)-4-(2-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid exemplifies this collaborative approach, where each discipline contributes unique expertise to advance the field.

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